Cas no 942884-62-0 (1-(5-chloro-2-methoxyphenyl)-4-{1-(2-methoxyphenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one)

• Product Name: 1-(5-chloro-2-methoxyphenyl)-4-{1-(2-methoxyphenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one
• CAS No: 942884-62-0
• MF: C₂₆H₂₄ClN₃O₃
• MW: 461.940065383911
• CID: 5429841
• Update Time: 2025-07-09

1-(5-chloro-2-methoxyphenyl)-4-{1-(2-methoxyphenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloro-2-methoxyphenyl)-4-[1-[(2-methoxyphenyl)methyl]benzimidazol-2-yl]pyrrolidin-2-one
• 2-Pyrrolidinone, 1-(5-chloro-2-methoxyphenyl)-4-[1-[(2-methoxyphenyl)methyl]-1H-benzimidazol-2-yl]-
• 1-(5-chloro-2-methoxyphenyl)-4-{1-(2-methoxyphenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one

• Inchi： 1S/C26H24ClN3O3/c1-32-23-10-6-3-7-17(23)15-30-21-9-5-4-8-20(21)28-26(30)18-13-25(31)29(16-18)22-14-19(27)11-12-24(22)33-2/h3-12,14,18H,13,15-16H2,1-2H3
• InChI Key： KDCSBIRWHZEKLF-UHFFFAOYSA-N
• SMILES： N1(C2=CC(Cl)=CC=C2OC)CC(C2N(CC3=CC=CC=C3OC)C3=CC=CC=C3N=2)CC1=O

Additional information on 1-(5-chloro-2-methoxyphenyl)-4-{1-(2-methoxyphenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one

Chemical Compound CAS No. 942884-62-0: A Comprehensive Overview

The compound with CAS No. 942884-62-0, commonly referred to as 1-(5-chloro-2-methoxyphenyl)-4-{1-(2-methoxyphenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its complex structure, which incorporates multiple functional groups and aromatic systems, making it a promising candidate for various applications.

Recent studies have highlighted the potential of 1-(5-chloro-2-methoxyphenyl)-4-{1-(2-methoxyphenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one in drug discovery. Its unique combination of a pyrrolidinone ring, benzodiazole moiety, and substituted phenyl groups provides a versatile platform for exploring bioactivity. Researchers have reported that this compound exhibits potent inhibitory effects on key enzymes involved in neurodegenerative diseases, such as Alzheimer's disease. The presence of the benzodiazole group, a known bioisostere of aromatic heterocycles, contributes significantly to its pharmacological profile.

The synthesis of CAS No. 942884-62-0 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The molecule's structure is particularly interesting due to its pyrrolidinone core, which is known for its stability and ability to form hydrogen bonds. This feature enhances the compound's solubility and bioavailability, making it an attractive candidate for drug delivery systems.

One of the most recent advancements in the study of this compound involves its application in materials science. Scientists have explored its potential as a precursor for advanced materials, such as organic semiconductors and optoelectronic devices. The molecule's aromaticity and conjugation pathways make it suitable for applications in light-emitting diodes (LEDs) and photovoltaic cells.

In terms of structural analysis, 1-(5-chloro-2-methoxyphenyl)-4-{1-(2-methoxyphenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one exhibits a high degree of symmetry and electronic delocalization. The chlorine substituent at the 5-position of the phenyl ring introduces electron-withdrawing effects, which can modulate the compound's reactivity and electronic properties. Meanwhile, the methoxy groups at the 2-position of both phenyl rings provide electron-donating effects, balancing the overall electronic environment.

From an environmental standpoint, this compound has been evaluated for its biodegradability and eco-toxicological profile. Initial studies suggest that it has low toxicity to aquatic organisms, which aligns with current trends toward greener chemistry practices. However, further research is needed to fully understand its long-term environmental impact.

In conclusion, CAS No. 942884-62-0 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its intricate structure and functional groups make it a valuable tool for researchers in medicinal chemistry, materials science, and beyond. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in future scientific advancements.